molecular formula C9H8F4O2 B15386073 1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene

1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene

Cat. No.: B15386073
M. Wt: 224.15 g/mol
InChI Key: DFCBQIKJHUPKNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene is a fluorinated aromatic compound characterized by a benzene ring substituted with two fluorine atoms at positions 1 and 3, a difluoromethoxy group (-OCF₂H) at position 2, and an ethoxy group (-OCH₂CH₃) at position 5. This structural arrangement confers unique electronic and steric properties, making it relevant in pharmaceutical and agrochemical research. The electron-withdrawing nature of fluorine and the difluoromethoxy group contrasts with the electron-donating ethoxy substituent, creating a polarized aromatic system that may influence reactivity and binding interactions .

The instability of intermediates in related syntheses suggests that handling and storage under inert conditions may be critical for this compound .

Properties

Molecular Formula

C9H8F4O2

Molecular Weight

224.15 g/mol

IUPAC Name

2-(difluoromethoxy)-5-ethoxy-1,3-difluorobenzene

InChI

InChI=1S/C9H8F4O2/c1-2-14-5-3-6(10)8(7(11)4-5)15-9(12)13/h3-4,9H,2H2,1H3

InChI Key

DFCBQIKJHUPKNV-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C(=C1)F)OC(F)F)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below highlights key structural analogs and their properties:

Compound Name Molecular Formula Molecular Weight Substituents (Positions) Key Properties/Applications Reference
1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene C₉H₈F₄O₂ 232.16 F (1,3), -OCF₂H (2), -OCH₂CH₃ (5) Polarized aromatic system; pharmaceutical intermediate (inferred)
1,3-Difluoro-2-difluoromethoxy-5-nitrobenzene C₇H₄F₄NO₃ 250.11 F (1,3), -OCF₂H (2), -NO₂ (5) High reactivity (nitro group); precursor for amines
1,3-Difluoro-5-iodo-2-methoxybenzene C₇H₅F₂IO 270.02 F (1,3), -OCH₃ (2), I (5) Bulky iodine substituent; potential coupling reactions
3-(Difluoromethoxy)-1,2,4,5-tetrafluoro-benzene C₇H₂F₆O 216.09 F (1,2,4,5), -OCF₂H (3) High electronegativity; low solubility in polar solvents
2',2'-Difluorodeoxycytidine (dFdC) C₉H₁₁F₂N₃O₄ 299.20 Fluorinated deoxycytidine analog DNA synthesis inhibition; anticancer activity

Reactivity and Functional Group Analysis

  • Nitro vs. Ethoxy Substituents: The nitro group in 1,3-Difluoro-2-difluoromethoxy-5-nitrobenzene enhances electrophilic substitution reactivity, making it a precursor for amine derivatives .
  • Halogen Effects : The iodo substituent in 1,3-Difluoro-5-iodo-2-methoxybenzene facilitates cross-coupling reactions (e.g., Suzuki), whereas fluorine’s small size and electronegativity favor electronic modulation without steric hindrance .
  • Fluorination Patterns : 3-(Difluoromethoxy)-1,2,4,5-tetrafluoro-benzene exhibits increased lipophilicity and resistance to oxidation compared to the target compound, which has fewer fluorine atoms .

Key Research Findings

Electronic Effects : The difluoromethoxy group (-OCF₂H) is more electron-withdrawing than methoxy (-OCH₃), altering charge distribution and reaction kinetics in electrophilic substitutions .

Metabolic Stability : Ethoxy groups may reduce oxidative metabolism compared to nitro or hydroxyl substituents, as seen in benzimidazole derivatives .

Biological Activity : Fluorine’s presence in dFdC correlates with prolonged DNA synthesis inhibition, suggesting similar benefits in fluorinated benzene derivatives for drug design .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.